5-(2-Furancarboxamido)-2-methylbenzoxazole

• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: N-(2-methyl-1,3-benzoxazol-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H10N2O3/c1-8-14-10-7-9(4-5-11(10)18-8)15-13(16)12-3-2-6-17-12/h2-7H,1H3,(H,15,16)
• InChI Key: VJJKBUWIMWFZSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)NC(=O)C3=CC=CO3

Description

5-(2-Furancarboxamido)-2-methylbenzoxazole is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-2-methylbenzoxazole (14 8 g, 0.100 mol) and 2,6-lutidine (12.0 g, 0.111 mol) were combined with 100 mL of tetrahydrofuran (THF) and the solution was cooled to 3° C. in an ice-bath under nitrogen. 2-Furoyl chloride (13.7 g, 0.105 mol) in 20 mL of THF was added dropwise so as to keep the temperature below 10° C. After addition the ice-bath was removed and after stirring for 1 hour the mixture was poured into 300 mL of water. The solid was collected and washed with water and dried. This afforded 21.1 g (87% yield) of product; m.p. 156°-158° C.